N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine

• IUPAC Name: 3-[[3-(4-methoxyphenyl)benzoyl]amino]propanoic acid
• InChI: InChI=1S/C17H17NO4/c1-22-15-7-5-12(6-8-15)13-3-2-4-14(11-13)17(21)18-10-9-16(19)20/h2-8,11H,9-10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: LQEOBHLMZSFHFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=CC=C2)C(=O)NCCC(=O)O
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine, also known as Gabapentin enacarbil, is a prodrug of gabapentin. It is a white to off-white crystalline powder that is soluble in water and ethanol. Gabapentin enacarbil is used for the treatment of restless legs syndrome and postherpetic neuralgia.

Mechanism of Action

N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine enacarbil is a prodrug of gabapentin, which is a structural analogue of gamma-aminobutyric acid (GABA). N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine enacarbil is converted to gabapentin in the body, which then binds to the alpha-2-delta subunit of voltage-gated calcium channels. This reduces the influx of calcium ions into the presynaptic neuron, which in turn reduces the release of excitatory neurotransmitters such as glutamate and substance P. This leads to a reduction in neuronal excitability and the perception of pain.
Biochemical and Physiological Effects:
N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine enacarbil has been shown to be effective in reducing the symptoms of restless legs syndrome and postherpetic neuralgia. It has also been shown to have anxiolytic and anticonvulsant effects. N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine enacarbil is well-tolerated and has a low potential for abuse. However, it may cause drowsiness, dizziness, and other side effects.

Advantages and Limitations for Lab Experiments

N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine enacarbil is a useful tool for studying the role of calcium channels in neuronal excitability and pain perception. It has been used in animal models to study the mechanisms of neuropathic pain and epilepsy. However, gabapentin enacarbil is not suitable for all types of experiments, and other compounds may be more appropriate for certain research questions.

Future Directions

N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine enacarbil has potential for use in the treatment of other conditions such as epilepsy, neuropathic pain, and migraine. Further research is needed to determine its efficacy and safety for these indications. In addition, gabapentin enacarbil may have applications in the field of drug delivery, as it is a prodrug that can be converted to gabapentin in the body. Finally, gabapentin enacarbil may have potential for use in combination therapies with other drugs for the treatment of various conditions.

Synthesis Methods

N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine enacarbil is synthesized by reacting gabapentin with ethyl chloroformate and then with 4'-methoxy-3-biphenylcarboxylic acid. The resulting product is then treated with sodium hydroxide to obtain gabapentin enacarbil.

Scientific Research Applications

N-[(4'-methoxy-3-biphenylyl)carbonyl]-beta-alanine enacarbil has been extensively studied for its use in the treatment of restless legs syndrome and postherpetic neuralgia. It has been shown to be effective in reducing the symptoms of these conditions and improving the quality of life of patients. In addition, gabapentin enacarbil has been studied for its potential use in the treatment of other conditions such as epilepsy, neuropathic pain, and migraine.